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Compound of Interest

Compound Name: GsMTx4

Cat. No.: B612330 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and quantitative data for the use of

GsMTx4, a potent and selective inhibitor of mechanosensitive ion channels (MSCs), in two

commonly used cell lines: Human Embryonic Kidney 293 (HEK293) cells and astrocytes.

GsMTx4 is a valuable pharmacological tool for investigating the roles of MSCs, such as Piezo

and TRP channels, in various physiological and pathological processes.

GsMTx4 in HEK293 Cells
HEK293 cells are a widely used platform for the heterologous expression of ion channels,

making them an ideal system to study the specific effects of GsMTx4 on channels like Piezo1

and Piezo2.

Quantitative Data Summary
The following table summarizes the key quantitative findings on the effects of GsMTx4 on

Piezo1 channels expressed in HEK293 cells.
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Parameter Value Cell Type Channel Reference

Inhibition of

Mechanically

Induced Current

~80% HEK293 Piezo1 [1][2]

Concentration for

~80% Inhibition

Micromolar (µM)

concentrations
HEK293 Piezo1 [1][2]

Dissociation

Constant (KD)
~155 nM HEK293 Piezo1 [1][2]

Association Rate

(kon)
7.0 x 105 M-1s-1 HEK293 Piezo1 [1][2]

Dissociation

Rate (koff)
0.11 s-1 HEK293 Piezo1 [1][2]

Shift in Pressure-

Gating Curve

~30 mmHg

rightward shift
HEK293 Piezo1 [1][2]

Inhibition of

Piezo2 Currents

Significant

inhibition at 5 µM

and 10 µM

HEK-293 Piezo2 [3]

Experimental Protocols
This protocol describes the whole-cell patch-clamp technique to measure mechanically

activated Piezo1 currents and their inhibition by GsMTx4.

Materials:

HEK293 cells

Plasmid DNA for human Piezo1

Transfection reagent (e.g., FuGENE)

Cell culture medium (e.g., DMEM)

Extracellular solution (in mM): 145 NaCl, 5 KCl, 3 MgCl₂, 0.1 CaCl₂, 10 HEPES (pH 7.4)[4]
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Pipette solution (in mM): 133 CsCl, 10 HEPES (pH 7.4)[4]

GsMTx4 peptide

High-speed pressure clamp system

Patch-clamp amplifier and data acquisition system

Procedure:

Cell Culture and Transfection:

Culture HEK293 cells in standard conditions.

24-48 hours before the experiment, transfect the cells with the Piezo1 plasmid using a

suitable transfection reagent according to the manufacturer's instructions.[1]

Electrophysiology Setup:

Prepare borosilicate glass pipettes with a resistance of 2-5 MΩ when filled with the pipette

solution.

Establish a whole-cell patch-clamp configuration on a transfected HEK293 cell.

Apply mechanical stimuli using a high-speed pressure clamp system to activate Piezo1

channels.[1] The stimulus can be a series of square pressure pulses.

Data Recording:

Record the mechanically activated currents in the absence of GsMTx4 (baseline).

Apply GsMTx4 at the desired concentration (e.g., 1-5 µM) to the extracellular solution.[1]

Record the currents in the presence of GsMTx4.

To test for reversibility, perfuse the cell with the GsMTx4-free extracellular solution and

record the currents again.[1]

Data Analysis:
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Measure the peak amplitude of the mechanically activated currents before, during, and

after GsMTx4 application.

Calculate the percentage of inhibition caused by GsMTx4.

GsMTx4 does not block the pore of the mechanosensitive channel but rather acts as a "gating

modifier." It is thought to insert into the outer leaflet of the cell membrane, altering the local

membrane tension and making it more difficult for the channel to open in response to

mechanical stress. This results in a rightward shift of the pressure-response curve, meaning a

stronger mechanical stimulus is required to achieve the same level of channel activation.[1][2]
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Caption: Mechanism of GsMTx4 as a gating modifier of Piezo1 channels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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